6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C17H10F2N4OS
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 6-amino-4-(2,5-difluorophenyl)-3-thiophen-2-yl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C17H10F2N4OS/c18-8-3-4-11(19)9(6-8)13-10(7-20)16(21)24-17-14(13)15(22-23-17)12-2-1-5-25-12/h1-6,13H,21H2,(H,22,23)
• InChI Key: SYEGWBLVXAVHPX-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C2=C3C(C(=C(OC3=NN2)N)C#N)C4=C(C=CC(=C4)F)F

Description

6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, also known as DPPY, is a chemical compound that has been widely studied for its potential therapeutic applications. DPPY belongs to the class of pyranopyrazoles, which are known to exhibit a wide range of biological activities, including antitumor, antiviral, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves its ability to inhibit various signaling pathways that are involved in cancer cell proliferation and survival. 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to inhibit the activity of kinases, such as ERK1/2, Akt, and JNK, which are involved in the regulation of cell cycle progression and apoptosis. 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has also been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to exhibit a wide range of biochemical and physiological effects, including antitumor, anti-inflammatory, and antioxidant activities. 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and scavenge free radicals. Moreover, 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to exhibit low cytotoxicity towards normal cells, indicating its potential as a safe and effective anticancer agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is its broad-spectrum antitumor activity against various cancer cell lines. 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to exhibit potent antitumor activity at low concentrations, making it a promising candidate for further development as an anticancer agent. However, one of the limitations of 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is its poor solubility in water, which can affect its bioavailability and efficacy. Moreover, the mechanism of action of 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is still not fully understood, and further studies are needed to elucidate its molecular targets and signaling pathways.

Future Directions

There are several future directions for the research and development of 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One of the potential directions is to improve the solubility and bioavailability of 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile by modifying its chemical structure. Another direction is to investigate the synergistic effects of 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile with other anticancer agents, such as chemotherapy drugs and targeted therapies. Moreover, further studies are needed to elucidate the molecular targets and signaling pathways of 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, which could provide insights into its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the reaction between 2-acetylthiophene, 2,5-difluorobenzaldehyde, malononitrile, and ammonium acetate in the presence of a catalytic amount of piperidine. The reaction proceeds through a one-pot, four-component condensation reaction to yield 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile as a yellow solid. The yield of 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile can be improved by optimizing the reaction conditions, such as the temperature, solvent, and reaction time.

Scientific Research Applications

6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been studied for its potential therapeutic applications, particularly in the field of cancer research. Several studies have shown that 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile exhibits significant antitumor activity against various cancer cell lines, including breast cancer, lung cancer, prostate cancer, and leukemia. 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to induce cell cycle arrest and apoptosis in cancer cells by targeting multiple signaling pathways, including the MAPK/ERK, PI3K/Akt, and NF-κB pathways. Moreover, 6-Amino-4-(2,5-difluorophenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been shown to enhance the efficacy of chemotherapy drugs and overcome drug resistance in cancer cells.